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Compound of Interest

Compound Name: Monoethyl adipate

Cat. No.: B1234035

An In-depth Examination of the Molecular Characteristics, Synthesis, and Analysis of a
Versatile Chemical Intermediate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monoethyl adipate (MEA), a monoester of adipic acid, is a significant chemical intermediate
with a growing presence in the pharmaceutical, agrochemical, and materials science sectors.[1]
[2][3] Its bifunctional nature, possessing both a carboxylic acid and an ester group, allows it to
serve as a versatile building block in organic synthesis.[3] This technical guide provides a
comprehensive overview of the molecular properties, synthesis protocols, and analytical
methodologies for monoethyl adipate, tailored for researchers and professionals in drug
development and chemical sciences.

Core Molecular and Physical Properties

Monoethyl adipate is a white crystalline solid at room temperature.[4] The fundamental
molecular and physical characteristics of monoethyl adipate are summarized in the table
below, providing a quick reference for experimental planning.
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Property Value Source
Molecular Formula CsH1404 516171
Molecular Weight 174.19 g/mol 516171
CAS Number 626-86-8 [6]
Melting Point 28-29 °C [6]1[8]
Boiling Point 180 °C at 18 mmHg [6][8]
Density 0.98 g/mL at 25 °C [6][8]

Refractive Index

n20/D 1.439

[6](8]

Soluble in water, alcohol, and

Solubility [4]16][8]
ether.
UZNLHJCCGYKCIL-

InChl Key [51[7]
UHFFFAOYSA-N

SMILES CCOC(=0)CCCCC(=0)0 [5]

Synthesis of Monoethyl Adipate

The synthesis of monoethyl adipate is primarily achieved through the esterification of adipic

acid. Several methods have been reported, with variations in catalysts, solvents, and reaction

conditions to optimize yield and purity while minimizing the formation of the diester byproduct,

diethyl adipate.

Fischer Esterification Method

A common laboratory-scale synthesis involves the direct acid-catalyzed esterification of adipic

acid with ethanol. The following diagram illustrates a typical workflow for this process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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